4'-Bromo-biphenyl sulfonyl chloride

• Molecular Formula: C12H8BrClO2S
• Molecular Weight: 331.61 g/mol
• IUPAC Name: 2-(4-bromophenyl)benzenesulfonyl chloride
• InChI: InChI=1S/C12H8BrClO2S/c13-10-7-5-9(6-8-10)11-3-1-2-4-12(11)17(14,15)16/h1-8H
• InChI Key: MFHHEDUBMLTGBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(C=C2)Br)S(=O)(=O)Cl

Description

4'-Bromo-biphenyl sulfonyl chloride is a useful research compound. Its molecular formula is C12H8BrClO2S and its molecular weight is 331.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4′-Bromo-biphenyl sulfonic acid (5 g) was refluxed in thionyl chloride (30 mL) with a catalytic quantity of DMF (0.5 mL) for 4 hours. Toluene was added and the solvents evaporated under vacuum. The residue collected was recrystallised from petrol/ethyl acetate to give the title compound as large colourless crystals.